
Personal protective equipment for handling
FCNIrPic

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FCNIrPic

Cat. No.: B12537608 Get Quote

Essential Safety and Handling Guide for
FCNIrPic
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Bis(3,5-difluoro-4-cyano-2-(2-pyridyl)phenyl-(2-

carboxypyridyl) iridium(III) (FCNIrPic). The following procedures are designed to ensure the

safe handling and disposal of this phosphorescent dopant.

Chemical and Physical Properties of FCNIrPic
A summary of the key physical and chemical properties of FCNIrPic is provided in the table

below. This information is essential for understanding the material's characteristics and for safe

handling.
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Property Value

Chemical Name
Bis(3,5-difluoro-4-cyano-2-(2-pyridyl)phenyl-(2-

carboxypyridyl) iridium(III)

CAS Number 665005-28-7

Molecular Formula C₃₀H₁₄F₄IrN₅O₂

Molecular Weight 744.68 g/mole

Appearance Solid (assumed)

UV Absorption 249, 281 nm (in CH₂Cl₂)[1]

Photoluminescence 463 nm (in CH₂Cl₂)[1]

Thermal Gravimetric Analysis (TGA) >300 °C (0.5% weight loss)[2]

Solubility Toluene, Chloroform[2]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for FCNIrPic, a cautious approach is recommended.

The following personal protective equipment should be worn at all times when handling this

compound.[3][4]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[5] It is

advisable to wear two pairs of gloves ("double gloving").

Eye Protection: Use chemical safety goggles or a face shield to protect against splashes or

airborne particles.[3][6]

Body Protection: A lab coat is mandatory. For procedures with a higher risk of contamination,

a chemical-resistant apron or disposable coveralls should be used.[6]

Respiratory Protection: Handling of FCNIrPic powder should be performed in a certified

chemical fume hood to avoid inhalation. If a fume hood is not available, a NIOSH-approved

respirator with appropriate cartridges for organic vapors and particulates should be used.
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Operational Plan for Handling FCNIrPic
Follow these step-by-step procedures for the safe handling of FCNIrPic in a laboratory setting.

1. Preparation and Weighing:

Before handling, ensure that the work area, typically a chemical fume hood, is clean and
uncluttered.
Have all necessary equipment, including spatulas, weigh boats, and solvent dispensers,
readily available.
Carefully weigh the desired amount of FCNIrPic powder in a tared container inside the fume
hood.
Avoid creating dust. If any powder is spilled, clean it up immediately following the spill
cleanup procedure outlined below.

2. Solution Preparation:

In the fume hood, add the desired solvent (e.g., toluene, chloroform) to the vessel containing
the weighed FCNIrPic.[2]
Use a sealed container to prevent the release of vapors.
If necessary, use sonication or gentle heating to aid dissolution, ensuring adequate
ventilation and avoiding ignition sources.

3. Experimental Use:

Keep all containers with FCNIrPic solutions covered when not in use.
Conduct all experimental procedures involving FCNIrPic within a fume hood.
Clearly label all solutions containing FCNIrPic with the chemical name, concentration,
solvent, and date.

Disposal Plan
All waste contaminated with FCNIrPic must be treated as hazardous waste.

1. Waste Collection:

Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, and paper
towels, in a designated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Collect all liquid waste containing FCNIrPic in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless compatible.

2. Waste Disposal:

Store hazardous waste containers in a designated satellite accumulation area.
Follow your institution's hazardous waste disposal procedures. Contact your institution's
Environmental Health and Safety (EHS) department for specific guidance on the disposal of
iridium-containing compounds.

Experimental Protocol: Preparation of a FCNIrPic
Solution
This protocol details the steps for preparing a solution of FCNIrPic for use in experiments, such

as in the fabrication of organic light-emitting diodes (OLEDs).

Materials:

FCNIrPic powder

Anhydrous solvent (e.g., Toluene or Chloroform)[2]

Volumetric flask

Spatula

Weighing paper or boat

Analytical balance

Pipettes

Septum-sealed vial or flask

Procedure:

Don all required personal protective equipment (double gloves, safety goggles, lab coat).
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Perform all operations in a certified chemical fume hood.

Place a weighing boat on the analytical balance and tare it.

Carefully weigh the target mass of FCNIrPic onto the weighing boat.

Record the exact mass.

Transfer the weighed FCNIrPic to the volumetric flask.

Add a small amount of the chosen solvent to the flask and swirl gently to dissolve the solid. A

bath sonicator can be used to aid dissolution.

Once the solid is fully dissolved, add the solvent to the calibration mark on the volumetric

flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Transfer the solution to a labeled storage vial, preferably with a septum-sealed cap for easy

and safe access with a syringe.

FCNIrPic Handling Workflow
The following diagram illustrates the key stages of the handling process for FCNIrPic, from

receipt of the chemical to its final disposal.

Preparation Handling Disposal

Receive & Log FCNIrPic Don Appropriate PPE Prepare Fume Hood Weigh FCNIrPic PowderBegin Work Prepare Solution Conduct Experiment Segregate Waste
(Solid & Liquid)

Generate Waste Label Hazardous Waste Store in Satellite Area Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of FCNIrPic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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